1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one

• Molecular Formula: C11H12BrIO2
• Molecular Weight: 383.02 g/mol
• IUPAC Name: 1-bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one
• InChI: InChI=1S/C11H12BrIO2/c1-3-15-10-6-8(4-5-9(10)13)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key: QDAJFZKXOOCTCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(C(=O)C)Br)I

Description

1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one is a useful research compound. Its molecular formula is C11H12BrIO2 and its molecular weight is 383.02 g/mol. The purity is usually 95%.
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Biological Activity

1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one is a compound of significant interest due to its potential biological activities. This article aims to compile and analyze the existing research on its biological properties, including its mechanisms of action, therapeutic applications, and structure-activity relationships (SAR).

Chemical Structure and Properties

The chemical structure of 1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one can be depicted as follows:

$$\text{C}_{12}\text{H}_{14}\text{BrI}\text{O}_{2}$$

This compound features a bromine atom, an iodine atom, and an ethoxy group attached to a phenyl ring, which may contribute to its reactivity and biological activity.

Biological Activity Overview

Research indicates that 1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one exhibits various biological activities, including:

• Antimicrobial Activity : Studies have shown that halogenated compounds often possess antimicrobial properties. The iodine and bromine substituents may enhance this effect by disrupting microbial cell membranes or interfering with metabolic processes.
• Anticancer Potential : Some derivatives of similar structures have demonstrated cytotoxic effects against cancer cell lines. The presence of the ethoxy group and halogens may play a role in modulating these effects.

The mechanisms by which 1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one exerts its biological effects are still under investigation. However, several hypotheses include:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit key enzymes involved in cellular metabolism and proliferation.
• Receptor Modulation : The compound may interact with specific receptors, altering signaling pathways that lead to apoptosis in cancer cells.
• Oxidative Stress Induction : Halogenated compounds can increase oxidative stress within cells, leading to cell death.

Structure-Activity Relationship (SAR)

The biological activity of 1-Bromo-1-(3-ethoxy-4-iodophenyl)propan-2-one can be influenced by modifications to its structure. A comparative analysis of similar compounds reveals the following trends:

Compound	Substituents	Biological Activity	Reference
A	-Br	Moderate Antimicrobial
B	-I	High Anticancer Activity
C	-OEt	Enhanced Enzyme Inhibition

Case Studies

Several studies have explored the biological activity of brominated and iodinated phenyl ketones:

• Antimicrobial Study : A study evaluated the antimicrobial activity of various halogenated phenyl ketones against common pathogens. Results indicated that compounds with iodine exhibited superior inhibition compared to their brominated counterparts .
• Cytotoxicity Assay : Another investigation assessed the cytotoxic effects of similar structures on various cancer cell lines. The presence of both bromine and iodine was linked to increased cell death rates, suggesting a synergistic effect .